Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate

• Molecular Formula: C9H9Cl2NO4S
• Molecular Weight: 298.14 g/mol
• IUPAC Name: methyl 2-[(2,5-dichlorophenyl)sulfonylamino]acetate
• InChI: InChI=1S/C9H9Cl2NO4S/c1-16-9(13)5-12-17(14,15)8-4-6(10)2-3-7(8)11/h2-4,12H,5H2,1H3
• InChI Key: ACPQXYFJSDDFSN-UHFFFAOYSA-N
• SMILES: COC(=O)CNS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl

Description

Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate, also known as MDP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. It has been extensively studied for its potential use in the treatment of various diseases, such as cancer, arthritis, and neuropathic pain. Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has also been investigated for its potential as a radioprotective agent, which could be used to mitigate the harmful effects of ionizing radiation.

Mechanism of Action

Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate exerts its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. By inhibiting COX-2 activity, Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate reduces inflammation and pain. Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate also activates the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression. Activation of PPARγ has been shown to have anti-inflammatory and antitumor effects.
Biochemical and Physiological Effects:
Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to inhibit the proliferation of cancer cells. Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has also been shown to improve insulin sensitivity and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It also has a relatively low toxicity, which makes it safe for use in animal studies. However, Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has some limitations, including its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate. One area of interest is the development of new synthesis methods that can improve the yield and purity of the final product. Another area of interest is the investigation of the potential use of Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate as a radioprotective agent. Additionally, further research is needed to elucidate the molecular mechanisms underlying the biological effects of Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate and to identify potential drug targets. Finally, the potential use of Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate can be synthesized using a multistep process that involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with methyl glycinate. The resulting product is then treated with sodium hydroxide to obtain Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate. The synthesis method of Methyl 2-{[(2,5-dichlorophenyl)sulfonyl]amino}acetate has been extensively studied, and various modifications have been proposed to improve the yield and purity of the final product.